molecular formula C13H16O3 B14827814 4-(Cyclohexyloxy)-3-hydroxybenzaldehyde

4-(Cyclohexyloxy)-3-hydroxybenzaldehyde

Cat. No.: B14827814
M. Wt: 220.26 g/mol
InChI Key: VJLWRSXRFGXIQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Cyclohexyloxy)-3-hydroxybenzaldehyde is an aromatic aldehyde derivative featuring a hydroxyl group at the 3-position and a cyclohexyloxy substituent at the 4-position of the benzaldehyde core. For example, 4-(benzyloxy)-3-hydroxybenzaldehyde is prepared by reacting 3,4-dihydroxybenzaldehyde with benzyl bromide in acetonitrile under basic conditions (NaHCO₃), yielding 30% after purification . The cyclohexyloxy variant likely follows a similar route, substituting benzyl bromide with cyclohexyl bromide.

The cyclohexyl group introduces significant steric bulk and hydrophobicity compared to smaller alkoxy or aryloxy substituents, influencing its physicochemical properties and biological activity.

Properties

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

4-cyclohexyloxy-3-hydroxybenzaldehyde

InChI

InChI=1S/C13H16O3/c14-9-10-6-7-13(12(15)8-10)16-11-4-2-1-3-5-11/h6-9,11,15H,1-5H2

InChI Key

VJLWRSXRFGXIQZ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)OC2=C(C=C(C=C2)C=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Cyclohexyloxy)-3-hydroxybenzaldehyde typically involves the following steps:

    Starting Material: The synthesis begins with a suitable benzaldehyde derivative.

    Substitution Reaction: A nucleophilic substitution reaction introduces the cyclohexyloxy group at the 4-position. This can be achieved using cyclohexanol and an appropriate catalyst under controlled conditions.

Industrial Production Methods: Industrial production of 4-(Cyclohexyloxy)-3-hydroxybenzaldehyde may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles may be employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions: 4-(Cyclohexyloxy)-3-hydroxybenzaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

    Substitution: The hydroxy group can participate in substitution reactions, forming ethers or esters under appropriate conditions.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide.

    Reduction: Sodium borohydride, lithium aluminum hydride.

    Substitution: Alkyl halides, acid chlorides, or anhydrides in the presence of a base or catalyst.

Major Products:

    Oxidation: 4-(Cyclohexyloxy)-3-hydroxybenzoic acid.

    Reduction: 4-(Cyclohexyloxy)-3-hydroxybenzyl alcohol.

    Substitution: Various ethers or esters depending on the substituent introduced.

Scientific Research Applications

4-(Cyclohexyloxy)-3-hydroxybenzaldehyde has several applications in scientific research:

    Chemistry: It serves as a building block for the synthesis of more complex organic molecules and materials.

    Biology: It may be used in the study of enzyme interactions and metabolic pathways due to its structural similarity to naturally occurring compounds.

    Industry: Utilized in the production of specialty chemicals, fragrances, and polymers.

Mechanism of Action

The mechanism of action of 4-(Cyclohexyloxy)-3-hydroxybenzaldehyde depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing metabolic pathways or signaling processes. The molecular targets and pathways involved can vary, but typically include interactions with proteins or nucleic acids, leading to changes in cellular functions.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Molecular Formula Molecular Weight Key Substituents Solubility (Inference)
4-Hydroxybenzaldehyde C₇H₆O₂ 122.1 -OH at 4-position High in polar solvents
3-Hydroxybenzaldehyde C₇H₆O₂ 122.1 -OH at 3-position Moderate
4-(Benzyloxy)-3-hydroxybenzaldehyde C₁₄H₁₂O₃ 228.247 -Benzyloxy at 4, -OH at 3 Low in water
4-(Cyclohexyloxy)-3-hydroxybenzaldehyde C₁₃H₁₆O₃ ~220.26 -Cyclohexyloxy at 4, -OH at 3 Very low in water
4-Hexyloxy-3-methoxybenzaldehyde C₁₄H₂₀O₃ 236.31 -Hexyloxy at 4, -OCH₃ at 3 Lipophilic

Key Observations :

  • The cyclohexyloxy group increases molecular weight and hydrophobicity compared to smaller substituents like methoxy or hydroxy, reducing aqueous solubility .
  • Benzyloxy and cyclohexyloxy groups both enhance lipophilicity, but the cyclohexyl group’s non-aromatic nature may reduce π-π stacking interactions, affecting crystallization behavior .

Comparison :

  • The lower yield of C1 (30%) highlights challenges in selective benzylation of dihydroxybenzaldehyde. Cyclohexyloxy derivatives may face similar selectivity issues due to competing reactions at the 3- and 4-positions .
  • High yields in subsequent steps (e.g., 96% for C3) suggest efficient deprotection strategies, which could be applicable to cyclohexyloxy analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.